Cas no 1706812-88-5 (1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one)

• Product Name: 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one
• CAS No: 1706812-88-5
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5210605
• Update Time: 2025-07-22

1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one
• 1-Propanone, 1-(4-amino-1-piperidinyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C13H22N4O/c1-9-12(10(2)16-15-9)3-4-13(18)17-7-5-11(14)6-8-17/h11H,3-8,14H2,1-2H3,(H,15,16)
• InChI Key： SWMHXOHVKXTECO-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(=O)CCC1=C(C)NN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one

Professional Introduction to Compound with CAS No. 1706812-88-5 and Product Name: 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one

Compound with the CAS number 1706812-88-5, specifically identified by the product name 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound incorporates a piperidine moiety linked to a pyrazole ring, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways effectively.

The piperidine moiety, characterized by its six-membered nitrogen-containing heterocycle, is widely recognized for its role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity. In contrast, the pyrazole ring, with its five-membered structure containing two adjacent nitrogen atoms, is another cornerstone in medicinal chemistry. Pyrazole derivatives are known for their versatility in interacting with biological targets, making them valuable in the design of small-molecule inhibitors and activators. The combination of these two heterocyclic systems in 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one suggests a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies indicate that the amino-piperidine group may facilitate interactions with enzymes and receptors involved in critical signaling pathways, while the dimethyl-pyrazole moiety could enhance selectivity by modulating steric and electronic properties. Such insights are invaluable for rational drug design and optimizing pharmacokinetic profiles.

The synthesis of 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the piperidine ring, followed by condensation reactions to form the pyrazole moiety. The presence of the 3,5-dimethyl substituents on the pyrazole ring not only influences the electronic properties of the molecule but also contributes to its stability under various conditions.

In the realm of drug discovery, this compound has been explored for its potential as an intermediate in synthesizing more complex pharmacophores. The structural motifs present in 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)-propan-1-one are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, analogs featuring similar piperidine-pyrazole linkages have shown promise in treating neurological disorders and inflammatory conditions by modulating neurotransmitter release and cytokine production.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is particularly advantageous for developing oral formulations that can achieve therapeutic concentrations at target sites. Additionally, the compound exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo and extending its half-life.

Current research is focused on evaluating the efficacy and safety of derivatives based on the core structure of 1-(4-Amino-piperidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-y l)-propan - 1 - one in various disease models. Preclinical studies have revealed intriguing results regarding its potential applications in oncology, where it may act as an inhibitor of kinases involved in tumor growth and progression. Furthermore, its anti-inflammatory properties have been highlighted in models of chronic inflammation, suggesting a broader therapeutic utility.

The development of novel pharmaceutical agents often relies on iterative optimization strategies that refine key structural features to maximize biological activity while minimizing side effects. The unique combination of functional groups in 1-(4-Amino-piperidin - 1 - yl) - 3 - ( 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl) - propan - 1 - one provides a rich foundation for such modifications. Researchers are exploring strategies such as halogenation at specific positions on the pyrazole ring or introduction of additional substituents on the piperidine moiety to fine-tune pharmacological properties.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing compounds like this into clinical trials. Quality control measures must be implemented at every stage of synthesis and purification to guarantee consistency and reproducibility. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry play critical roles in verifying chemical identity and purity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-(4-Amino-piperidin - 1 - yl) - 3 - ( 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl) - propan - 1 - one. These tools can predict binding affinities, metabolic stability, and other key properties based on molecular structures alone. Such predictions guide experimental efforts toward optimizing lead compounds before they enter costly late-stage development.

In conclusion, 1-(4-Amino-piperidin--yl) --3--(35dimethyl--IH--pyrazol--4--y l)--propan--one, with CAS no.--17068--12--88--5, represents a significant contribution to modern pharmaceutical chemistry due to its innovative structure --and --potential therapeutic applications.-- Its --unique combination --of --functional groups --and --favorable --pharmacokinetic --properties make it a compelling candidate for further investigation --and --development.-- As research --advances,, it is likely that more derivatives will be explored , offering new insights into treating diverse diseases through targeted molecular interventions.